Cas no 337924-66-0 (2-(4-Fluoro-phenyl)-quinoline-4-carboxylic acid (3,4-dichloro-phenyl)-amide)

• Product Name: 2-(4-Fluoro-phenyl)-quinoline-4-carboxylic acid (3,4-dichloro-phenyl)-amide
• CAS No: 337924-66-0
• MF: C₂₂H₁₃Cl₂FN₂O
• MW: 411.255826711655
• CID: 3071381
• PubChem ID: 3131337
• Update Time: 2025-06-10

2-(4-Fluoro-phenyl)-quinoline-4-carboxylic acid (3,4-dichloro-phenyl)-amide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-phenyl)-quinoline-4-carboxylic acid (3,4-dichloro-phenyl)-amide
• Oprea1_790827
• SB73164
• Oprea1_214553
• N-(3,4-Dichlorophenyl)-2-(4-fluorophenyl)-4-quinolinecarboxamide
• DTXSID501171299
• AKOS000581585
• N-(3,4-dichlorophenyl)-2-(4-fluorophenyl)quinoline-4-carboxamide
• 337924-66-0

• MDL： MFCD02048268
• Inchi： 1S/C22H13Cl2FN2O/c23-18-10-9-15(11-19(18)24)26-22(28)17-12-21(13-5-7-14(25)8-6-13)27-20-4-2-1-3-16(17)20/h1-12H,(H,26,28)
• InChI Key： RNQXCRZOUGRJCN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1C=C(C2C=CC(=CC=2)F)N=C2C=CC=CC=12)=O)Cl

Computed Properties

• Exact Mass: 410.0388966Da
• Monoisotopic Mass: 410.0388966Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Fluoro-phenyl)-quinoline-4-carboxylic acid (3,4-dichloro-phenyl)-amide

Introduction to 2-(4-Fluoro-phenyl)-quinoline-4-carboxylic acid (3,4-dichloro-phenyl)-amide and Its Significance in Modern Chemical Biology

The compound with the CAS number 337924-66-0, specifically named as 2-(4-Fluoro-phenyl)-quinoline-4-carboxylic acid (3,4-dichloro-phenyl)-amide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in addressing complex biological targets. The combination of a quinoline core with substituents such as 4-fluoro-phenyl and 3,4-dichloro-phenyl amide groups introduces unique electronic and steric properties that make it a promising candidate for drug discovery.

In the realm of chemical biology, the development of novel scaffolds is crucial for overcoming resistance mechanisms and enhancing therapeutic efficacy. The quinoline moiety, a well-established pharmacophore, has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. The introduction of fluorine at the para position of the phenyl ring in 2-(4-Fluoro-phenyl)-quinoline-4-carboxylic acid (3,4-dichloro-phenyl)-amide not only modulates lipophilicity but also influences metabolic stability, key factors in drug design. Furthermore, the amide linkage to the 3,4-dichloro-phenyl group adds another layer of complexity, potentially enhancing binding affinity to biological targets.

Recent advancements in computational chemistry and high-throughput screening have accelerated the identification of promising candidates like 2-(4-Fluoro-phenyl)-quinoline-4-carboxylic acid (3,4-dichloro-phenyl)-amide. Studies have demonstrated that such molecules can exhibit potent activity against various enzymes and receptors involved in diseases ranging from cancer to inflammatory disorders. For instance, preliminary investigations suggest that this compound may interfere with key signaling pathways by inhibiting enzymes such as tyrosine kinases or cyclin-dependent kinases. The structural features of this molecule allow for fine-tuning of its pharmacokinetic properties, making it an attractive scaffold for further optimization.

The role of fluorine substituents in medicinal chemistry cannot be overstated. The presence of a fluoro atom at the 4-position of the phenyl ring in 2-(4-Fluoro-phenyl)-quinoline-4-carboxylic acid (3,4-dichloro-phenyl)-amide has been shown to enhance binding interactions by increasing metabolic stability and reducing susceptibility to hydrolysis. This property is particularly valuable in drug development, where maintaining bioavailability is critical. Additionally, fluorine atoms can influence electronic distributions within the molecule, leading to improved receptor binding affinity. These characteristics have made fluorinated compounds a cornerstone of modern drug design.

The 3,4-dichloro-phenyl amide moiety in this compound contributes to its unique chemical profile by introducing both hydrophobicity and electronic density. Chlorine atoms are known to enhance binding interactions by participating in halogen bonding or by influencing local electronic environments. This dual functionality makes 2-(4-Fluoro-phenyl)-quinoline-4-carboxylic acid (3,4-dichloro-phenyl)-amide a versatile scaffold for designing molecules with tailored biological activities. Researchers have leveraged these properties to develop inhibitors targeting specific disease pathways, highlighting the compound's potential in therapeutic applications.

In conclusion, 2-(4-Fluoro-phenyl)-quinoline-4-carboxylic acid (3,4-dichloro-phenyl)-amide represents a significant advancement in medicinal chemistry due to its innovative structure and promising biological activities. The strategic placement of fluorine and chlorine substituents enhances its pharmacological profile, making it a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in addressing unmet medical needs. The intersection of synthetic chemistry and computational biology will undoubtedly drive further innovation in this field.